Cas no 1361695-46-6 (4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile
• CAS No: 1361695-46-6
• MF: C₁₀H₉ClF₂N₂
• MW: 230.641668081284
• CID: 4933570
• Update Time: 2025-10-29

4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile

• Inchi： 1S/C10H9ClF2N2/c1-6-7(2-3-14)8(4-11)9(5-15-6)10(12)13/h5,10H,2,4H2,1H3
• InChI Key： SKAXKRDBSPJVFH-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CN=C(C)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile

Introduction to 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile (CAS No. 1361695-46-6)

4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile (CAS No. 1361695-46-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a chloromethyl group, difluoromethyl group, and a cyano group in its structure imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile is composed of a pyridine ring substituted with a chloromethyl group at the 4-position, a difluoromethyl group at the 5-position, and a methyl group at the 2-position. Additionally, the acetonitrile moiety at the 3-position adds further complexity and reactivity to the molecule. These structural elements collectively contribute to its unique reactivity and potential biological activity.

In recent years, there has been increasing interest in the development of fluorinated compounds for their enhanced pharmacological properties. The presence of fluorine atoms in 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile can significantly influence its physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. These properties are crucial for optimizing drug candidates during the drug discovery process.

The chloromethyl group in 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile is particularly noteworthy due to its reactivity. This functional group can undergo various chemical transformations, such as nucleophilic substitution reactions, which can be leveraged to introduce additional functional groups or linkages to other molecules. This versatility makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

The acetonitrile moiety in 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile is another key feature that contributes to its utility as an intermediate. The cyano group can be readily converted into other functional groups through various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. These transformations can be used to fine-tune the properties of the final product, making it suitable for specific therapeutic applications.

In the context of medicinal chemistry, 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile has been explored as a building block for the synthesis of compounds with potential therapeutic applications. For example, recent studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer and neurological disorders. The ability to modulate biological targets through structural modifications makes it a valuable tool in drug discovery and development.

The synthesis of 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include sequential reactions involving halogenation, fluorination, and nitrile formation. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for research and development purposes.

Beyond its use as an intermediate in drug discovery, 4-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetonitrile has also found applications in other areas of chemistry and biology. For instance, it can serve as a ligand in coordination chemistry or as a scaffold for designing fluorescent probes for cellular imaging studies. The versatility of this compound highlights its broad relevance across multiple scientific disciplines.

In conclusion, 4-(Chloromethyl)-5-(difluoromethy l-2-meth ylpyri dine-3-acetoni trile (CAS No. 1361695-46-6)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents and exploring new avenues in chemical biology. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.